1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-2-pyridin-4-ylsulfanylethanone

• IUPAC Name: 1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-2-pyridin-4-ylsulfanylethanone
• InChI: InChI=1S/C19H21N3O3S2/c23-19(16-26-18-6-9-20-10-7-18)21-11-13-22(14-12-21)27(24,25)15-8-17-4-2-1-3-5-17/h1-10,15H,11-14,16H2/b15-8+
• InChI Key: DYBQYDDNEDWXGT-OVCLIPMQSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CSC2=CC=NC=C2)S(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CCN1C(=O)CSC2=CC=NC=C2)S(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C19H21N3O3S2
• Molecular Weight: 403.5 g/mol

Description

1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-2-pyridin-4-ylsulfanylethanone is a novel compound that has gained significant attention in scientific research. This compound is a small molecule inhibitor of a specific protein, and it has been shown to have potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Anticancer Activity

Compounds similar to the one mentioned have been synthesized and evaluated for their anticancer properties. For instance, phenylaminosulfanyl-1,4-naphthoquinone derivatives have shown potent cytotoxic activity against human cancer cell lines such as A549 (lung cancer), HeLa (cervical cancer), and MCF-7 (breast cancer) while displaying low toxicity in normal human kidney cells (HEK293). These compounds induce apoptosis and arrest the cell cycle at the G1 phase, highlighting their potential as anticancer agents (Ravichandiran et al., 2019).

Biological Activities

Sulfonamide derivatives have been explored for various biological activities, including herbicidal and insecticidal properties. A series of novel N-phenylpyrazolyl aryl methanones derivatives containing arylthio/sulfinyl/sulfonyl groups exhibited favorable biological activities, suggesting their utility in agricultural applications (Wang et al., 2015).

Corrosion Inhibition

Research has also delved into the application of similar compounds as corrosion inhibitors. A novel inhibitor, 1-[(4-methylphenyl)sulfonyl]-4-pyridin-2-ylpiperazine, has been synthesized and shown to significantly inhibit the corrosion of mild steel in a hydrochloric acid medium. This highlights its potential use in protecting metal surfaces in industrial applications (Sumathi et al., 2016).

Antimicrobial and Antioxidant Activity

Compounds with sulfonyl and pyridinyl groups have also been synthesized and evaluated for their antimicrobial and antioxidant activities. Some of these compounds demonstrated significant antimicrobial and antioxidant activities, indicating their potential in developing new therapeutic agents (Badgujar et al., 2018).